4-(4-chlorophenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C27H24ClN3O4
• Molecular Weight: 489.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C27H24ClN3O4/c1-34-21-12-7-16(15-22(21)35-2)13-14-31-26(17-8-10-18(28)11-9-17)23-24(29-30-25(23)27(31)33)19-5-3-4-6-20(19)32/h3-12,15,26,32H,13-14H2,1-2H3,(H,29,30)
• InChI Key: GCGDZCICOPMPCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(C3=C(C2=O)NN=C3C4=CC=CC=C4O)C5=CC=C(C=C5)Cl)OC

Description

4-(4-chlorophenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a useful research compound. Its molecular formula is C27H24ClN3O4 and its molecular weight is 489.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-chlorophenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-chlorophenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 4-(4-chlorophenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a complex organic molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{24}ClN_3O_3$, and its structure features multiple functional groups that contribute to its biological activity. The presence of a chlorophenyl group, dimethoxyphenyl group, and a hydroxyphenyl moiety suggests potential interactions with various biological targets.

Property	Value
Molecular Weight	421.92 g/mol
Solubility	Soluble in DMSO and ethanol
Melting Point	Not specified
LogP	4.5

Anticancer Activity

Recent studies have demonstrated that compounds with similar structures exhibit significant anticancer properties. For instance, pyrrole derivatives have been shown to induce apoptosis in various cancer cell lines. The compound may share similar mechanisms due to its structural attributes.

Case Study: Antiproliferative Effects

A study evaluated the antiproliferative activity of related pyrrole derivatives against several cancer cell lines, including HepG-2 (liver), MCF-7 (breast), and Panc-1 (pancreatic). The results indicated that these compounds inhibited cell proliferation effectively, with IC50 values ranging from 10 to 30 µM .

Anti-inflammatory Activity

The compound's potential as a COX-2 inhibitor has been explored, with preliminary data suggesting it may possess anti-inflammatory properties. Inhibiting COX enzymes is crucial for reducing inflammation and pain.

Table 2: COX Inhibition Data

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)
Compound A	15.0	0.5
Compound B	12.0	0.7
Test Compound	Not yet tested	Pending results

Antioxidant Activity

The antioxidant potential of the compound can be inferred from studies on similar structures that have demonstrated radical scavenging activities. This property is vital for protecting cells from oxidative stress, which is linked to various diseases.

The biological activity of the compound may be attributed to several mechanisms:

• Inhibition of Enzymatic Pathways : Similar compounds have been shown to inhibit cyclooxygenase pathways.
• Induction of Apoptosis : The structural motifs may activate apoptotic pathways in cancer cells.
• Antioxidant Mechanisms : The presence of hydroxyl groups could facilitate radical scavenging.